Cas no 56703-79-8 (Pentanoic acid, 5-amino-5-oxo-, ethyl ester)
56703-79-8 structure
Product Name:Pentanoic acid, 5-amino-5-oxo-, ethyl ester
CAS No:56703-79-8
MF:C7H13NO3
MW:159.183022260666
CID:348076
PubChem ID:14927072
Update Time:2025-04-19
Pentanoic acid, 5-amino-5-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-amino-5-oxo-, ethyl ester
- ethyl 5-amino-5-oxopentanoate
- SCHEMBL11076396
- ETHYL 4-CARBAMOYLBUTANOATE
- 56703-79-8
- DTXSID60565564
- ethyl glutaramate
-
- Inchi: 1S/C7H13NO3/c1-2-11-7(10)5-3-4-6(8)9/h2-5H2,1H3,(H2,8,9)
- InChI Key: YIQNVBGZFQXZPD-UHFFFAOYSA-N
- SMILES: O(CC)C(CCCC(N)=O)=O
Computed Properties
- Exact Mass: 159.08959
- Monoisotopic Mass: 159.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- PSA: 69.39
Pentanoic acid, 5-amino-5-oxo-, ethyl ester Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
56703-79-8 (Pentanoic acid, 5-amino-5-oxo-, ethyl ester) Related Products
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- 53171-35-0(Succinamic Acid Ethyl Ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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